![molecular formula C₁₅H₁₃N₃O₂S B1145546 1,4-Dibenzoylthiosemicarbazide CAS No. 58975-55-6](/img/structure/B1145546.png)
1,4-Dibenzoylthiosemicarbazide
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Overview
Description
1,4-Dibenzoylthiosemicarbazide is a compound that has been studied for its potential in various applications. It forms complexes with other elements such as Mn(II), Co(II), Ni(II), Cu(II), and Zn(II), which have been characterized by elemental analyses, magnetic susceptibility measurements, UV/Vis, IR .
Synthesis Analysis
The synthesis of this compound involves the benzoylation of thiosemicarbazide with benzoyl chloride in a basic medium . This reaction results in a mixture of two compounds: 1,2-dibenzoylthiosemicarbazide and this compound . The structure of these novel compounds is determined using 2D NMR spectroscopy techniques .Molecular Structure Analysis
The molecular structure of this compound is determined using various spectroscopic methods such as FT-IR, 1H-NMR, 13C-NMR . These methods provide detailed information about the compound’s structure and its chemical bonds .Chemical Reactions Analysis
The benzoylation and dibenzoylation of thiosemicarbazide, as well as the benzoylation of 1-benzoylthiosemicarbazide with benzoyl chloride in DMF in the presence of pyridine, lead to mixtures of compounds, from which the two isomers, 1,2-dibenzoylthiosemicarbazide and this compound, have been identified .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound can be determined using various methods such as IR spectroscopy and NMR spectroscopy . These methods provide information about the compound’s functional groups, chemical bonds, and molecular structure .Scientific Research Applications
Antibacterial Activity :
- Paneth et al. (2017) synthesized derivatives of 1,4-dibenzoylthiosemicarbazide and found significant antibacterial activity against strains like Staphylococcus aureus and Bacillus subtilis. These compounds demonstrated effectiveness comparable to conventional antibiotics like ampicillin and vancomycin (Paneth et al., 2017).
Antimycobacterial and Anticonvulsant Activities :
- Gülerman et al. (1997) investigated new derivatives of this compound for their antimycobacterial and anticonvulsant activities. These compounds showed potential against M. fortuitum and exhibited some level of anticonvulsant activity (Gülerman et al., 1997).
Antifungal and Antibacterial Properties :
- Barbosa et al. (1990) explored the antifungal and antibacterial activities of new acylsemicarbazides and acylthiosemicarbazides, noting variations in activity based on different substituents (Barbosa et al., 1990).
Cyclization to Benzothiazoles :
- Kost et al. (1978) investigated the cyclization of 1,4-disubstituted thiosemicarbazides, including this compound, into benzothiazoles, which are important in medicinal chemistry (Kost et al., 1978).
Pharmaceutical Applications :
- Xin (2013) synthesized a novel compound with a benzimidazole moiety, incorporating this compound, and studied its structure through NMR, indicating potential pharmaceutical applications (Xin, 2013).
Spectroscopic Characterization :
- Ahmed (2006) characterized metal complexes derived from this compound using various spectroscopic methods, suggesting applications in coordination chemistry (Ahmed, 2006).
Mechanism of Action
While the exact mechanism of action of 1,4-Dibenzoylthiosemicarbazide is not fully understood, it’s known that thiosemicarbazide derivatives have been garnering substantial attention due to their expansive range of biological activities, encompassing antimicrobial, anti-inflammatory, and anticancer properties .
Future Directions
The future research directions for 1,4-Dibenzoylthiosemicarbazide could involve further exploration of its biological activities and potential applications. There is a great interest in the last years for 3-substituted 4H-5-mercapto-1,2,4-triazoles and their derivatives due to their various uses, especially as biologically active compounds . Further studies could also focus on the synthesis of new compounds derived from this compound and their potential applications .
Properties
IUPAC Name |
N-(benzamidocarbamothioyl)benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13N3O2S/c19-13(11-7-3-1-4-8-11)16-15(21)18-17-14(20)12-9-5-2-6-10-12/h1-10H,(H,17,20)(H2,16,18,19,21) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UEMPRZIPWCSJCF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)NC(=S)NNC(=O)C2=CC=CC=C2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13N3O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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